Cas no 13818-44-5 ((2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate)

• Product Name: (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate
• CAS No: 13818-44-5
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• MDL: MFCD28964174
• CID: 1251290
• Update Time: 2025-05-25

(2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate Chemical and Physical Properties

Names and Identifiers

• (2-oxo-1,3-dioxolan-4-yl)methyl 2-methylprop-2-enoate
• (2-oxo-1,3-dioxolane-4-yl)methylmethacrylate
• SureCN231291
• 4-(methacryloyloxymethyl)-1,3-dioxolan-2-one
• CTK0F3187
• 2-methyl-acrylic acid 2-oxo-[1,3]dioxolan-4-ylmethyl ester
• 1-methacrylate-2,3-propylene carbonate
• 2-methyl-acrylic acid 2-oxo-[1,3]-dioxolan-4-ylmethyl ester
• 4-methacryloyloxymethyl-1,3-dioxolan-2-one
• (2-OXO-1,3-DIOXOLAN-4-YL)METHYL METHACRYLATE
• Methacrylic Acid (2-Oxo-1,3-dioxolan-4-yl)methyl Ester (stabilized with MEHQ)
• 2-Propenoic acid, 2-Methyl-, (2-oxo-1,3-dioxolan-4-yl)Methyl ester
• (2-oxo-1,3-dioxolan-4-yl)-methyl methacrylate
• NUTJVZGIRRFKKI-UHFFFAOYSA-N
• 2-oxo-1,3-dioxolane-4-yl-methyl methacrylate
• 2-Methyl-2-propenoic acid (2-oxo-1,3-dioxolan-4-yl)methylester
• (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate

• MDL： MFCD28964174
• Inchi： 1S/C8H10O5/c1-5(2)7(9)11-3-6-4-12-8(10)13-6/h6H,1,3-4H2,2H3
• InChI Key： NUTJVZGIRRFKKI-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC1COC(C(=C)C)=O

Computed Properties

• Exact Mass: 186.0528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 61.8

Experimental Properties

• Boiling Point: 155°C/0.5mmHg(lit.)
• PSA: 61.83

(2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate Security Information

• Storage Condition：0-10°C

Additional information on (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate

(2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate: A Comprehensive Overview

The compound with CAS No. 13818-44-5, commonly referred to as (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate, is a versatile and intriguing molecule that has garnered significant attention in the fields of polymer chemistry and materials science. This compound is characterized by its unique structure, which combines a methacrylate group with a cyclic acetal moiety. The methacrylate functionality imparts reactivity, making it suitable for polymerization reactions, while the cyclic acetal group contributes to its stability and solubility properties.

Recent studies have highlighted the potential of (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate in the development of advanced polymeric materials. Researchers have explored its use in synthesizing stimuli-responsive polymers, which can undergo structural changes in response to external stimuli such as temperature or pH. These polymers have applications in drug delivery systems, where controlled release mechanisms are critical. The cyclic acetal group in the molecule plays a pivotal role in these applications by providing a protective layer that can be selectively removed under specific conditions.

In addition to its role in polymer chemistry, (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate has been investigated for its potential in bio-based materials. The compound's ability to undergo controlled polymerization under mild conditions makes it an attractive candidate for eco-friendly polymer synthesis. Recent advancements in catalytic systems have further enhanced its utility, enabling the production of high-performance polymers with tailored properties.

The synthesis of (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate typically involves a two-step process: the formation of the cyclic acetal followed by methacrylation. This approach ensures high purity and structural integrity of the final product. The compound's stability under various reaction conditions has been extensively studied, with findings indicating that it exhibits excellent thermal stability and resistance to hydrolysis under neutral conditions.

From an industrial perspective, (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate is valued for its compatibility with existing polymerization techniques. Its ability to form cross-linked networks through free radical polymerization has led to its use in adhesives and coatings where high adhesion strength and durability are required. Furthermore, the compound's low toxicity profile makes it suitable for applications in biomedical devices and consumer products.

Recent research has also explored the use of (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate in 3D printing technologies. Its rheological properties make it an ideal candidate for inkjet printing applications, where precise control over ink viscosity and curing rates is essential. This opens up new avenues for its application in customized manufacturing processes.

In conclusion, (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate (CAS No. 13818-44-5) is a multifaceted compound with a wide range of applications across various industries. Its unique combination of reactivity and stability positions it as a key building block for advanced materials development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.